Phenylpiperazines
Phenylpiperazines are a class of organic compounds featuring a phenyl ring attached to a piperazine moiety. These molecules exhibit diverse pharmacological activities due to their structural versatility and functional diversity, making them attractive for research in various fields including medicinal chemistry and drug design. Structurally, phenylpiperazines can contain substituents on the phenyl group or within the piperazine ring, which can influence their biological properties such as affinity for receptors, lipophilicity, and pharmacokinetic behavior. Common applications include the development of analgesics, antipsychotics, and other neurological agents. The synthetic methods for producing phenylpiperazines are well-established, involving reactions like coupling between a phenyl derivative and piperazine, followed by necessary modifications to introduce functional groups or optimize physical properties.

Structure | Chemical Name | CAS | MF |
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4-Piperazin-2-yl-phenol | 783251-37-6 | C10H14N2O |
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2-(3-Methoxyphenyl)piperazine | 790164-75-9 | C11H16N2O |
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2-(1,3-Benzodioxol-5-yl)piperazine | 65709-24-2 | C11H14N2O2 |
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1-(3,4-Dichlorophenyl)piperazine hydrochloride | 76835-17-1 | C10H13Cl3N2 |
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1-(2-Methoxyphenyl)piperazine hydrochloride | 5464-78-8 | C11H17ClN2O |
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1-(2-Methoxyphenyl)piperazine hydrobromide | 100939-96-6 | C11H17BrN2O |
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NAN-190 hydrobromide | 115338-32-4 | C23H28BrN3O3 |
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1-phenyl-4-(pyridine-3-carbonyl)piperazine | 120873-22-5 | C16H17N3O |
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1-(((7,7-Dimethyl-2-(2-amino-4-(methylsulfonyl)butyramido)bicyclo(2.2.1)heptan-1-yl)methyl)sulfonyl)-4-(2-methylphenyl)piperazine | 148927-60-0 | C26H42N4O5S2 |
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Benzamide,4-iodo-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinyl- | 155204-23-2 | C25H27IN4O2 |
Related Literature
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Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
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Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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